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Compound of Interest

Compound Name: JNJ-5207787

Cat. No.: B1673070 Get Quote

Technical Support Center: JNJ-5207787
This technical support guide provides essential information on the solubility of JNJ-5207787 in

DMSO and ethanol, along with troubleshooting advice for common experimental challenges.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing stock solutions of JNJ-5207787?

For optimal results, Dimethyl Sulfoxide (DMSO) is the recommended solvent for preparing

high-concentration stock solutions of JNJ-5207787. Ethanol can also be utilized, although it

may be less effective for achieving very high concentrations.

Q2: I am having difficulty dissolving JNJ-5207787. What steps can I take?

If you encounter solubility issues, we recommend following our detailed experimental protocol,

which includes the application of gentle heat and vortexing. For persistent issues, please refer

to our troubleshooting workflow below.

Solubility Data
The solubility of JNJ-5207787 in DMSO and ethanol is summarized in the table below. Please

note that solubility can be batch-dependent, and the provided values should be used as a

guideline.
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Solvent
Concentration
(Molar)

Concentration
(Mass/Volume)

Conditions

DMSO ~10 mM - 100 mM[1] ~5 mg/mL[2]
Gentle warming may

be required[2]

Ethanol ~10 mM ~5 mg/mL[2]
Gentle warming may

be required[2]

Molecular Weight of JNJ-5207787: 510.67 g/mol [3]

Experimental Protocols
Protocol for Reconstituting JNJ-5207787

Preparation: Bring the vial of JNJ-5207787 and your chosen solvent (DMSO or ethanol) to

room temperature.

Solvent Addition: Add the calculated volume of solvent to the vial to achieve the desired

concentration.

Dissolution:

Vortex the solution for 1-2 minutes.

If the compound is not fully dissolved, gently warm the solution at 37°C for 10-15 minutes.

Vortex the solution again.

Storage: Store the reconstituted stock solution at -20°C for long-term use. Avoid repeated

freeze-thaw cycles.
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Start: JNJ-5207787 Fails to Dissolve

Did you follow the recommended protocol?
(Vortexing, gentle warming)

Is the target concentration too high?
(Refer to solubility table)

Yes

Try brief sonication
(5-10 minutes in a water bath)

No

No

Is the compound purity confirmed?

Yes Failure

Compound Dissolved

Success

Contact Technical Support for further assistance

No Yes

Click to download full resolution via product page

Caption: Troubleshooting workflow for JNJ-5207787 solubility issues.

JNJ-5207787 as a Neuropeptide Y Y2 Receptor Antagonist

JNJ-5207787 is a selective antagonist of the Neuropeptide Y (NPY) Y2 receptor. Its

mechanism of action involves blocking the binding of NPY to the Y2 receptor, thereby inhibiting

downstream signaling pathways.
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Caption: JNJ-5207787 mechanism as a Y2 receptor antagonist.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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